Cas no 685860-64-4 (8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione)

• Product Name: 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• CAS No: 685860-64-4
• MF: C₂₀H₂₁N₇O₂S
• MW: 423.491441488266
• CID: 6261870
• PubChem ID: 1091998
• Update Time: 2025-05-20

8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(Benzyl-methyl-amino)-3-methyl-7-[2-(pyrimidin-2-ylsulfanyl)-ethyl]-3,7-dihydro-purine-2,6-dione
• 8-[benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• SMR000120067
• F0570-0147
• UPCMLD0ENAT5731386:001
• 685860-64-4
• AB00465077-02
• Z223824702
• MLS000122636
• AKOS005494292
• AKOS000723633
• 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione

• Inchi： 1S/C20H21N7O2S/c1-25(13-14-7-4-3-5-8-14)19-23-16-15(17(28)24-20(29)26(16)2)27(19)11-12-30-18-21-9-6-10-22-18/h3-10H,11-13H2,1-2H3,(H,24,28,29)
• InChI Key： IWUKOWYABDLVAK-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CCN1C(=NC2=C1C(NC(N2C)=O)=O)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 423.14774411g/mol
• Monoisotopic Mass: 423.14774411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione

8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione (CAS No. 685860-64-4): A Comprehensive Overview

8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione (CAS No. 685860-64-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its CAS number for brevity, is a purine derivative with a unique structure that includes benzyl, methyl, and pyrimidine functionalities. The compound's intricate molecular architecture endows it with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione is characterized by a central purine core, which is a common scaffold in many biologically active molecules. The benzyl and methyl groups attached to the nitrogen atoms at positions 8 and 3, respectively, contribute to the compound's lipophilicity and stability. The pyrimidine moiety at position 7, linked through a sulfanyl group to an ethyl chain, adds further complexity and potential for interaction with biological targets.

Recent studies have highlighted the potential of 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione as an inhibitor of specific enzymes and receptors. One notable area of research is its activity as an adenosine receptor antagonist. Adenosine receptors play crucial roles in various physiological processes, including neurotransmission, immune response, and cardiovascular function. By blocking these receptors, 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione can modulate these processes, offering therapeutic benefits in conditions such as pain management and neurodegenerative diseases.

In addition to its adenosine receptor antagonistic properties, 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione has shown promise as an inhibitor of certain kinases. Kinases are enzymes that catalyze the transfer of phosphate groups to proteins or other molecules, playing key roles in cellular signaling pathways. Dysregulation of kinase activity is implicated in various diseases, including cancer and inflammatory disorders. The ability of 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione to selectively inhibit specific kinases makes it a valuable tool for both research and potential therapeutic applications.

The pharmacokinetic properties of 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body. However, the compound's stability and metabolism are critical factors that need to be carefully considered during drug development. Preclinical studies have shown that 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione exhibits favorable pharmacokinetic profiles in animal models, suggesting its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione. Early results have been promising, with the compound demonstrating significant therapeutic effects in preclinical models of various diseases. However, more extensive studies are needed to fully understand its potential benefits and any potential side effects.

In conclusion, 8-[Benzyl(methyl)amino]-3-methyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione (CAS No. 685860-64-4) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in various therapeutic areas.